Cas no 2228827-41-4 (4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid)

• Product Name: 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid
• CAS No: 2228827-41-4
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6435318
• PubChem ID: 165835708
• Update Time: 2025-05-25

4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(methoxymethyl)-1,3-thiazol-4-yl]butanoic acid
• EN300-1759120
• 2228827-41-4
• 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid

• Inchi： 1S/C9H13NO3S/c1-13-5-8-10-7(6-14-8)3-2-4-9(11)12/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： FMVXTEIKHSSUBQ-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)CCCC(=O)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Additional information on 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid

4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic Acid: A Comprehensive Overview

4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid, also known by its CAS number 2228827-41-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a thiazole ring substituted with a methoxymethyl group at position 2 and a butanoic acid moiety at position 4. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid typically involves multi-step organic reactions. The process often begins with the preparation of the thiazole ring, which can be achieved through various methods such as the Hantzsch dihydropyridine synthesis or other cyclization techniques. Subsequent steps involve the introduction of the methoxymethyl group and the butanoic acid side chain. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most promising applications of 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid lies in its potential as a therapeutic agent. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy. Recent research has focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

In the agricultural sector, 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid has been explored as a plant growth regulator. Its ability to enhance stress tolerance in crops under adverse environmental conditions has garnered attention from researchers aiming to improve food security. Field trials have demonstrated promising results, particularly in drought-stressed environments, where treated plants showed improved yield and resilience.

The environmental impact of this compound is another area of active research. As concerns about chemical pollution grow, understanding the degradation pathways and ecological effects of 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid is crucial. Recent studies have focused on biodegradation mechanisms and their implications for sustainable agriculture and industrial applications.

In conclusion, 4-[2-(Methoxymethyl)-1,3-thiazol-4-yl]butanoic acid (CAS No. 2228827-41-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in addressing current challenges in medicine, agriculture, and environmental science.